Encelin
Encelin
Dehydrofarinosin is a natural product found in Encelia virginensis and Encelia farinosa with data available.
Brand Name:
Vulcanchem
CAS No.:
15569-50-3
VCID:
VC21023364
InChI:
InChI=1S/C15H16O3/c1-8-10-6-11-9(2)12(16)4-5-15(11,3)7-13(10)18-14(8)17/h4-5,10-11,13H,1-2,6-7H2,3H3
SMILES:
CC12CC3C(CC1C(=C)C(=O)C=C2)C(=C)C(=O)O3
Molecular Formula:
C15H16O3
Molecular Weight:
244.28 g/mol
Encelin
CAS No.: 15569-50-3
Cat. No.: VC21023364
Molecular Formula: C15H16O3
Molecular Weight: 244.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dehydrofarinosin is a natural product found in Encelia virginensis and Encelia farinosa with data available. |
|---|---|
| CAS No. | 15569-50-3 |
| Molecular Formula | C15H16O3 |
| Molecular Weight | 244.28 g/mol |
| IUPAC Name | 8a-methyl-3,5-dimethylidene-4,4a,9,9a-tetrahydro-3aH-benzo[f][1]benzofuran-2,6-dione |
| Standard InChI | InChI=1S/C15H16O3/c1-8-10-6-11-9(2)12(16)4-5-15(11,3)7-13(10)18-14(8)17/h4-5,10-11,13H,1-2,6-7H2,3H3 |
| Standard InChI Key | LXMUZMFQJGRVFW-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@@]12C[C@@H]3[C@H](C[C@H]1C(=C)C(=O)C=C2)C(=C)C(=O)O3 |
| SMILES | CC12CC3C(CC1C(=C)C(=O)C=C2)C(=C)C(=O)O3 |
| Canonical SMILES | CC12CC3C(CC1C(=C)C(=O)C=C2)C(=C)C(=O)O3 |
| Melting Point | 195 - 196 °C |
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